Cas no 1538213-79-4 (2-chloro-5,6,7,8-tetrahydroquinolin-3-amine)

2-Chloro-5,6,7,8-tetrahydroquinolin-3-amine is a heterocyclic organic compound featuring a chloro-substituted tetrahydroquinoline scaffold with an amine functional group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The chloro and amine groups offer versatile reactivity for further functionalization, enabling applications in medicinal chemistry, such as the design of kinase inhibitors or antimicrobial agents. Its saturated ring system enhances stability compared to fully aromatic analogs, while maintaining compatibility with various synthetic transformations. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring optimal purity for research and industrial use.
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine structure
1538213-79-4 structure
Product Name:2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
CAS No:1538213-79-4
MF:C9H11ClN2
MW:182.650040864944
CID:6087015
PubChem ID:82601541
Update Time:2025-05-20

2-chloro-5,6,7,8-tetrahydroquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
    • 3-Quinolinamine, 2-chloro-5,6,7,8-tetrahydro-
    • 1538213-79-4
    • EN300-1964976
    • Inchi: 1S/C9H11ClN2/c10-9-7(11)5-6-3-1-2-4-8(6)12-9/h5H,1-4,11H2
    • InChI Key: SWSDWWLYQLWAJY-UHFFFAOYSA-N
    • SMILES: N1C2=C(CCCC2)C=C(N)C=1Cl

Computed Properties

  • Exact Mass: 182.0610761g/mol
  • Monoisotopic Mass: 182.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.270±0.06 g/cm3(Predicted)
  • Boiling Point: 339.5±42.0 °C(Predicted)
  • pka: 3.74±0.20(Predicted)

2-chloro-5,6,7,8-tetrahydroquinolin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1964976-0.05g
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
1538213-79-4
0.05g
$780.0 2023-09-17
Enamine
EN300-1964976-0.1g
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
1538213-79-4
0.1g
$817.0 2023-09-17
Enamine
EN300-1964976-0.25g
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
1538213-79-4
0.25g
$855.0 2023-09-17
Enamine
EN300-1964976-0.5g
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
1538213-79-4
0.5g
$891.0 2023-09-17
Enamine
EN300-1964976-1.0g
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
1538213-79-4
1g
$928.0 2023-06-03
Enamine
EN300-1964976-2.5g
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
1538213-79-4
2.5g
$1819.0 2023-09-17
Enamine
EN300-1964976-5.0g
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
1538213-79-4
5g
$2692.0 2023-06-03
Enamine
EN300-1964976-10.0g
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
1538213-79-4
10g
$3992.0 2023-06-03
Enamine
EN300-1964976-1g
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
1538213-79-4
1g
$928.0 2023-09-17
Enamine
EN300-1964976-5g
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
1538213-79-4
5g
$2692.0 2023-09-17

Additional information on 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine

Recent Advances in the Study of 2-Chloro-5,6,7,8-tetrahydroquinolin-3-amine (CAS: 1538213-79-4)

The compound 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine (CAS: 1538213-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic amine, characterized by its tetrahydroquinoline scaffold, has been explored for its diverse biological activities, including kinase inhibition and modulation of various signaling pathways. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, positioning it as a promising candidate for therapeutic interventions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine as a selective inhibitor of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK4. The study employed molecular docking and in vitro enzymatic assays to demonstrate its high binding affinity and inhibitory potency. The compound exhibited IC50 values in the nanomolar range, suggesting its potential as a lead compound for cancer therapeutics. Furthermore, the study highlighted the importance of the chloro substituent at the 2-position and the amine group at the 3-position in enhancing target specificity.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its anti-inflammatory properties. The research team synthesized a series of derivatives and assessed their effects on NF-κB signaling. 2-Chloro-5,6,7,8-tetrahydroquinolin-3-amine was found to significantly reduce pro-inflammatory cytokine production in macrophage cells, with minimal cytotoxicity. These findings underscore its potential as a scaffold for developing novel anti-inflammatory agents.

Recent synthetic methodologies have also been refined to improve the yield and purity of 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine. A 2024 study in Organic Process Research & Development described a scalable, one-pot synthesis route using palladium-catalyzed C-H activation, which reduced the number of purification steps and increased overall efficiency. This advancement is critical for facilitating large-scale production and further pharmacological testing.

In conclusion, 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine (CAS: 1538213-79-4) represents a versatile and pharmacologically active scaffold with promising applications in oncology and inflammation. Ongoing research aims to explore its mechanism of action in greater detail and to develop derivatives with enhanced efficacy and safety profiles. The compound's unique structural features and biological activities make it a valuable focus for future drug discovery efforts.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd